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Compound of Interest

Compound Name: Estrofem

CAS No.: 65296-29-9

Cat. No.: B1228796

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides immediate and essential

safety and logistical information for the handling of Estrofem (estradiol), a potent synthetic

estrogen. Adherence to these protocols is critical to mitigate potential health risks, which

include carcinogenicity and reproductive harm.[1]

Personal Protective Equipment (PPE) and Exposure
Controls
A comprehensive personal protective equipment strategy is mandatory to prevent inhalation,

skin, and eye contact when handling Estrofem, particularly in its powdered form.[1] The

primary line of defense is the use of engineering controls, such as a chemical fume hood, for all

operations involving this compound.[1][2] Exposure should be minimized to the lowest

achievable level, as no specific occupational exposure limits (e.g., OSHA PEL, ACGIH TLV)

have been established for estradiol valerate.[1]
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile). Inspect prior to

use.

Prevents skin contact. Proper

removal technique is crucial to

avoid contamination.[1]

Eye and Face Protection

Safety glasses with side-

shields. A face shield is

recommended when there is a

risk of splashing.

Protects eyes from dust

particles and splashes of

solutions.[1]

Respiratory Protection

A NIOSH (US) or CEN (EU)

approved respirator is required

when handling the powder

form or when dust may be

generated.

Prevents inhalation of the

potent powdered compound.[1]

Body Protection

A lab coat or gown is required.

Impervious clothing should be

selected based on the task.

Protects skin and personal

clothing from contamination.[1]

Operational Protocol: Step-by-Step Guidance
A structured workflow is essential for the safe handling of Estrofem from preparation to

disposal.

1. Preparation and Pre-Handling:

Designate a specific handling area: This should preferably be within a certified chemical

fume hood.[1]

Assemble all necessary PPE and ensure it is in good condition.[1]

Gather all required equipment (e.g., spatulas, weighing paper, containers) within the fume

hood before you begin.[1]

2. Handling Procedures:

Handling Powdered Estrofem:
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Always work within the sash of a chemical fume hood to ensure adequate ventilation.[1][2]

Handle the powder with care to avoid the formation of dust and aerosols.[1][2]

Use appropriate tools for weighing and transferring the powder.[1]

Handling Estrofem Solutions:

When dissolving the powder, add the solvent slowly to prevent splashing.[1]

Keep containers tightly closed when not in use.[1]

3. Post-Handling Procedures:

Decontamination: Decontaminate all surfaces and equipment that have come into contact

with Estrofem. Scrubbing with alcohol is a common method.[1]

PPE Removal: Carefully remove PPE, avoiding contact with contaminated outer surfaces.[1]

Hygiene: Thoroughly wash hands and forearms with soap and water after removing gloves.

[1][2]

Disposal Plan
All waste materials contaminated with Estrofem must be treated as hazardous waste.[1]

Waste Segregation:

Collect all contaminated solid waste, including gloves, weighing paper, and disposable lab

coats, in a dedicated and clearly labeled hazardous waste container.[1]

Liquid waste containing Estrofem should be collected in a separate, sealed, and labeled

hazardous waste container.[1]

Waste Disposal:

Do not dispose of Estrofem waste down the drain or in regular trash.[1][2]
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Arrange for the disposal of all hazardous waste through a licensed waste disposal

contractor, in accordance with local, regional, and national regulations.[1]

Treat empty containers as hazardous as they may retain product residue.[1]

Experimental Workflow for Safe Handling of
Estrofem
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Caption: Workflow for the safe handling of Estrofem, from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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